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Compound of Interest

Compound Name: Fpl 14294

Cat. No.: B1673591

FPL 14294 Technical Support Center

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information on the stability and storage of FPL
14294, a cholecystokinin octapeptide (CCK-8) analog. The following guidelines are based on
best practices for handling peptides and CCK-8 analogs to ensure the integrity and
performance of the compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should I store lyophilized FPL 14294 upon receipt?

A: Upon receiving the lyophilized peptide, it is recommended to store it at -20°C or colder for
long-term stability.[1][2][3] For short-term storage, 4°C is acceptable for days to weeks.[2][4] It
is crucial to keep the container tightly sealed and protected from bright light.

Q2: What is the recommended procedure for preparing a stock solution of FPL 14294?

A: Before opening the vial, allow the lyophilized peptide to equilibrate to room temperature in a
desiccator to prevent moisture absorption. There is no universal solvent for all peptides, so the
optimal solvent may require some testing. A general approach is to first try sterile distilled
water. If the peptide has a basic character, a small amount of dilute acetic acid (e.g., 0.1%) can
be used. For acidic peptides, dilute ammonium hydroxide may be necessary. For very
hydrophobic peptides, organic solvents like DMSO or DMF may be required, followed by
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dilution with an aqueous buffer. It is advisable to test the solubility of a small portion of the
peptide first.

Q3: How should | store FPL 14294 in solution?

A: Peptide solutions are significantly less stable than the lyophilized powder. For optimal
stability, stock solutions should be aliquoted into single-use volumes and stored at -20°C or
colder. Avoid repeated freeze-thaw cycles, as this can lead to degradation. For CCK-8,
reconstituted solutions are noted to be stable for up to one month when stored at -20°C.

Q4: Which amino acids in the FPL 14294 sequence might be prone to degradation?

A: While the exact sequence of FPL 14294 may not be publicly available, peptides containing
certain amino acids are known to have limited stability. These include Cysteine (Cys),
Methionine (Met), Tryptophan (Trp), Asparagine (Asn), and Glutamine (GIn). Peptides with
these residues are more susceptible to oxidation and other forms of degradation.

Q5: What is the stability of FPL 14294 in plasma?

A: Specific data for FPL 14294 is not available, but studies on CCK-8 and its analogs in human
and rat plasma show that they can be degraded by aminopeptidases. The half-life of sulfated
CCK-8 in human plasma is approximately 50 minutes, while in rat plasma it is around 17
minutes. This suggests that FPL 14294 may have a limited half-life in biological samples.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Difficulty dissolving the peptide

The peptide may have specific
solubility requirements based

on its amino acid composition.

- First, try sterile, distilled
water. - If the peptide is basic,
try adding a small amount of
0.1% acetic acid. - If the
peptide is acidic, a small
amount of dilute ammonium
hydroxide can be used. - For
very hydrophobic peptides,
dissolve in a minimal amount
of an organic solvent like
DMSO, then slowly add to your
aqueous buffer. - Sonication

can also aid in dissolution.

Loss of peptide activity in

experiments

- Improper storage of the
lyophilized powder or solution.
- Repeated freeze-thaw cycles
of the stock solution. -
Degradation of the peptide in

solution.

- Ensure the lyophilized
peptide is stored at -20°C or
colder. - Aliquot stock solutions
to avoid multiple freeze-thaw
cycles. - Prepare fresh working
solutions from a frozen stock
aliquot for each experiment. -
For sensitive peptides, it is
best to use freshly prepared

solutions.

Inconsistent experimental

results

- Inaccurate peptide
concentration due to moisture
absorption by the lyophilized
powder. - Degradation of the

peptide over time.

- Allow the vial to warm to
room temperature before
opening to prevent
condensation. - Weigh out the
required amount quickly and
reseal the vial tightly. - Use
fresh stock solutions and

handle them as recommended.

Stability and Storage Conditions Summary
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Storage ) ) )
Form Duration Key Considerations
Temperature
Keep in a tightly
sealed container,
N protected from light.
Lyophilized Powder -20°C or colder Long-term (years)

Allow to warm to room
temperature before

opening.

Short-term (days to
4°C
weeks)

Aliquot to avoid
) Short-term (up to 1
In Solution -20°C or colder freeze-thaw cycles.
month for CCK-8) ]
Use sterile buffers.

Experimental Protocols

General Protocol for Reconstitution of Lyophilized Peptide:
 Bring the vial of lyophilized FPL 14294 to room temperature in a desiccator.
 Briefly centrifuge the vial to ensure all the powder is at the bottom.

o Based on the peptide's properties (if known) or through small-scale solubility tests, select an
appropriate solvent (e.g., sterile water, dilute acetic acid, or an organic solvent like DMSO).

» Slowly add the desired volume of the solvent to the vial to achieve the target stock

concentration.

o Gently vortex or sonicate to ensure the peptide is fully dissolved. Avoid vigorous shaking

which can cause aggregation.

e Once dissolved, aliquot the stock solution into smaller, single-use volumes in low-protein-

binding tubes.

» Store the aliquots at -20°C or colder until use.
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FPL 14294 Signaling Pathway

FPL 14294 is an agonist for the cholecystokinin 1 (CCK1) receptor. The diagram below
illustrates the primary signaling pathway initiated by the activation of the CCK1 receptor.

Cell Membrane

FPL 14294 binds o f | activates Gq protein } aaaaaaaaa (PL;:) C | cleaves

Click to download full resolution via product page

Caption: CCK1 Receptor Signaling Pathway activated by FPL 14294.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. genscript.com [genscript.com]

e 2. sigmaaldrich.com [sigmaaldrich.com]

e 3. NIBSC - Peptide Storage [nibsc.org]

e 4. Peptide handling & storage guidelines - How to store a peptide? [sb-peptide.com]

 To cite this document: BenchChem. [FPL 14294 stability and storage conditions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673591#fpl-14294-stability-and-storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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